2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(4-cyclopropyl-1-methyl-5-oxo-1,2,4-triazol-3-yl)piperidin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C21H26N6O2S/c1-13-3-6-16-17(11-13)30-20(22-16)23-18(28)12-26-9-7-14(8-10-26)19-24-25(2)21(29)27(19)15-4-5-15/h3,6,11,14-15H,4-5,7-10,12H2,1-2H3,(H,22,23,28)
• InChI Key: PGHSYLUVSVNHMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCC(CC3)C4=NN(C(=O)N4C5CC5)C
• Molecular Formula: C21H26N6O2S
• Molecular Weight: 426.5 g/mol

Description

2-(4-(4-cyclopropyl-1-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H26N6O2S and its molecular weight is 426.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Compounds with structures involving elements like piperidinyl, thiazolyl, and triazolyl moieties are frequently explored for their antitumor properties. For instance, compounds synthesized through reactions involving cyclopentanone, elemental sulfur, and various aldehydes have been investigated for their inhibitory effects on different cancer cell lines, showing promising results comparable to established chemotherapy drugs like doxorubicin (Albratty et al., 2017).

Antimicrobial Applications

Novel compounds incorporating piperidinyl and other heterocyclic moieties are also explored for their antimicrobial potential. Studies have shown significant biological activity against various microorganisms, with some compounds exhibiting good antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Suresh et al., 2016).

Chemical Synthesis and Characterization

The chemical synthesis of novel heterocyclic compounds, including those with piperidinyl and triazolyl groups, is a key area of research. These compounds are characterized using advanced techniques like IR, NMR, LC–MS, and C, H, N analyses, providing insights into their structural properties and potential applications in various fields, including medicinal chemistry and material science (Khalil et al., 2017).